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TAK-901-d3 TAK-901-d3
Brand Name: Vulcanchem
CAS No.: 1346603-28-8
VCID: VC0124806
InChI: InChI=1S/C28H32N4O3S/c1-5-36(34,35)21-8-6-7-19(14-21)23-15-22(28(33)30-20-9-11-32(4)12-10-20)18(3)26-25(23)24-13-17(2)16-29-27(24)31-26/h6-8,13-16,20H,5,9-12H2,1-4H3,(H,29,31)(H,30,33)/i4D3
SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C3=C2C4=CC(=CN=C4N3)C)C)C(=O)NC5CCN(CC5)C
Molecular Formula: C28H32N4O3S
Molecular Weight: 507.667

TAK-901-d3

CAS No.: 1346603-28-8

Reference Standards

VCID: VC0124806

Molecular Formula: C28H32N4O3S

Molecular Weight: 507.667

TAK-901-d3 - 1346603-28-8

CAS No. 1346603-28-8
Product Name TAK-901-d3
Molecular Formula C28H32N4O3S
Molecular Weight 507.667
IUPAC Name 5-(3-ethylsulfonylphenyl)-3,8-dimethyl-N-[1-(trideuteriomethyl)piperidin-4-yl]-9H-pyrido[2,3-b]indole-7-carboxamide
Standard InChI InChI=1S/C28H32N4O3S/c1-5-36(34,35)21-8-6-7-19(14-21)23-15-22(28(33)30-20-9-11-32(4)12-10-20)18(3)26-25(23)24-13-17(2)16-29-27(24)31-26/h6-8,13-16,20H,5,9-12H2,1-4H3,(H,29,31)(H,30,33)/i4D3
Standard InChIKey WKDACQVEJIVHMZ-GKOSEXJESA-N
SMILES CCS(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C3=C2C4=CC(=CN=C4N3)C)C)C(=O)NC5CCN(CC5)C
Synonyms 5-[3-(Ethylsulfonyl)phenyl]-3,8-dimethyl-N-(1-methyl-4-piperidinyl)-9H-pyrido[2,3-b]indole-7-carboxamide;
Last Modified Aug 20 2021
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